Cas no 2227778-91-6 ((3R)-3-hydroxy-3-(4-methylnaphthalen-1-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(4-methylnaphthalen-1-yl)propanoic acid
• CAS No: 2227778-91-6
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 6547408
• PubChem ID: 165834556
• Update Time: 2025-06-09

(3R)-3-hydroxy-3-(4-methylnaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(4-methylnaphthalen-1-yl)propanoic acid
• EN300-1808095
• 2227778-91-6

• Inchi： 1S/C14H14O3/c1-9-6-7-12(13(15)8-14(16)17)11-5-3-2-4-10(9)11/h2-7,13,15H,8H2,1H3,(H,16,17)/t13-/m1/s1
• InChI Key： XAYMQLDSZGTHPL-CYBMUJFWSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-hydroxy-3-(4-methylnaphthalen-1-yl)propanoic acid

Comprehensive Overview of (3R)-3-hydroxy-3-(4-methylnaphthalen-1-yl)propanoic acid (CAS No. 2227778-91-6)

The compound (3R)-3-hydroxy-3-(4-methylnaphthalen-1-yl)propanoic acid (CAS No. 2227778-91-6) is a chiral hydroxy acid derivative with a naphthalene backbone, attracting significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 4-methylnaphthalene moiety and a 3-hydroxypropanoic acid side chain, makes it a promising candidate for drug development, particularly in targeting metabolic pathways and enzyme modulation. Researchers are increasingly exploring its potential in anti-inflammatory and antioxidant applications, aligning with the growing demand for novel therapeutic agents in chronic disease management.

In recent years, the scientific community has focused on chiral synthesis and stereoselective reactions, where (3R)-3-hydroxy-3-(4-methylnaphthalen-1-yl)propanoic acid serves as a key intermediate. Its enantiomeric purity is critical for bioavailability and efficacy, a topic frequently searched in AI-driven drug discovery platforms. The compound's logP value and hydrogen bonding capacity are also under scrutiny, as these properties influence its pharmacokinetics—a hot topic in computational chemistry forums and QSAR modeling discussions.

The rise of green chemistry has spurred interest in sustainable production methods for CAS No. 2227778-91-6. Questions like "How to optimize catalytic asymmetric synthesis for (3R)-3-hydroxy derivatives?" or "Biocatalytic routes for naphthalene-based hydroxy acids" reflect trending searches. Innovations in enzyme engineering and flow chemistry are being tested to reduce waste and improve yield, addressing environmental concerns while maintaining cost-effectiveness—a priority for industrial-scale applications.

From a regulatory perspective, (3R)-3-hydroxy-3-(4-methylnaphthalen-1-yl)propanoic acid is not classified as hazardous, but its handling requires standard laboratory precautions. Its stability under varying pH conditions and compatibility with common excipients are frequently studied, as formulation scientists seek answers to queries such as "Excipient selection for naphthalene-containing APIs". These studies are vital for developing oral dosage forms or topical delivery systems, where the compound's solubility enhancement remains a technical challenge.

Analytical characterization of CAS No. 2227778-91-6 employs advanced techniques like HPLC-MS and NMR spectroscopy, with particular emphasis on diastereomer resolution. The compound's UV-Vis absorption profile also makes it relevant in photostability studies, a niche yet growing area in preformulation research. Such data are crucial for patent applications and regulatory submissions, where method validation protocols are rigorously debated in online scientific communities.

Market trends indicate rising demand for high-purity (3R)-3-hydroxy-3-(4-methylnaphthalen-1-yl)propanoic acid, driven by preclinical trials exploring its PPAR-γ agonist activity—a mechanism linked to metabolic disorders. This aligns with global health priorities like diabetes management, making the compound a subject of investor due diligence reports. Meanwhile, academic publications increasingly cite its structure-activity relationships in medicinal chemistry courses, highlighting its educational value.

Future research directions may explore prodrug derivatives of 2227778-91-6 to improve membrane permeability, or its incorporation into biodegradable polymers for controlled-release applications. With AI-assisted molecular docking gaining traction, virtual screening of this compound against emerging therapeutic targets could accelerate its translation from bench to bedside—answering the persistent search query: "Next-generation small molecules for precision medicine."